Cas no 1250555-82-8 (5-(azetidin-3-yl)methyl-1-methyl-2,3-dihydro-1H-indole)

• Product Name: 5-(azetidin-3-yl)methyl-1-methyl-2,3-dihydro-1H-indole
• CAS No: 1250555-82-8
• MF: C₁₃H₁₈N₂
• MW: 202.295423030853
• CID: 6614492
• PubChem ID: 62097184
• Update Time: 2025-06-25

5-(azetidin-3-yl)methyl-1-methyl-2,3-dihydro-1H-indole Chemical and Physical Properties

Names and Identifiers

• 5-(azetidin-3-yl)methyl-1-methyl-2,3-dihydro-1H-indole
• EN300-1842502
• AKOS011376511
• 5-(Azetidin-3-ylmethyl)-1-methylindoline
• 5-[(azetidin-3-yl)methyl]-1-methyl-2,3-dihydro-1H-indole
• 1250555-82-8
• CS-0300991

• Inchi： 1S/C13H18N2/c1-15-5-4-12-7-10(2-3-13(12)15)6-11-8-14-9-11/h2-3,7,11,14H,4-6,8-9H2,1H3
• InChI Key： QSRMCNWLBLXTQS-UHFFFAOYSA-N
• SMILES： N1CC(CC2C=CC3=C(C=2)CCN3C)C1

Computed Properties

• Exact Mass: 202.146998583g/mol
• Monoisotopic Mass: 202.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 15.3Ų

Additional information on 5-(azetidin-3-yl)methyl-1-methyl-2,3-dihydro-1H-indole

Introduction to 5-(azetidin-3-yl)methyl-1-methyl-2,3-dihydro-1H-indole (CAS No. 1250555-82-8)

5-(azetidin-3-yl)methyl-1-methyl-2,3-dihydro-1H-indole (CAS No. 1250555-82-8) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. This compound belongs to the class of indole derivatives, which are well-known for their broad spectrum of pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of an azetidine ring in the molecular structure introduces additional complexity and functionality, making this compound a promising candidate for further investigation in drug discovery and development.

The molecular structure of 5-(azetidin-3-yl)methyl-1-methyl-2,3-dihydro-1H-indole consists of a fused indole ring system connected to an azetidine moiety via a methylene group. This configuration allows for diverse interactions with biological targets, including enzymes and receptors. The indole moiety is particularly noteworthy, as it is a core structural element found in many bioactive natural products and synthetic drugs. Its aromaticity and ability to engage in hydrogen bonding make it an attractive scaffold for medicinal chemists.

In recent years, there has been growing interest in the development of novel indole derivatives as therapeutic agents. The azetidine ring, a five-membered nitrogen-containing heterocycle, adds another layer of chemical diversity to the molecule. Azetidine derivatives have been explored for their potential in various pharmacological applications, including the modulation of neurotransmitter systems and the inhibition of specific enzymes involved in disease pathways. The combination of these structural features in 5-(azetidin-3-yl)methyl-1-methyl-2,3-dihydro-1H-indole suggests that it may exhibit multiple biological activities simultaneously.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. Current research indicates that indole derivatives can interact with a variety of biological targets, making them suitable for the development of drugs with diverse therapeutic profiles. For instance, studies have shown that certain indole-based compounds can modulate inflammatory responses by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, some indole derivatives have demonstrated efficacy in preclinical models of cancer by interfering with cell proliferation and survival pathways.

The azetidine ring in 5-(azetidin-3-yl)methyl-1-methyl-2,3-dihydro-1H-indole may contribute to its biological activity by influencing its binding affinity and selectivity towards specific targets. Nitrogen-containing heterocycles are known to form stable interactions with biological macromolecules, including proteins and nucleic acids. This property makes them valuable for designing molecules that can precisely target disease-causing pathways without affecting normal physiological processes.

Recent advances in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and affinity of small molecules like 5-(azetidin-3-yl)methyl-1-methyl-2,3-dihydro-1H-indole towards various biological targets. These computational studies have provided valuable insights into the structural features that contribute to its potential pharmacological activity. For example, molecular docking simulations have revealed that this compound can bind effectively to enzymes such as COX and LOX, suggesting its potential as an anti-inflammatory agent.

In addition to its pharmacological potential, 5-(azetidin-3-yl)methyl-1-methyl-2,3-dihydro-1H-indole may also exhibit interesting chemical properties that make it useful in synthetic chemistry. The presence of both indole and azetidine moieties provides multiple sites for functionalization, allowing for the design of derivatives with enhanced or modified biological activities. This flexibility makes it a valuable scaffold for medicinal chemists who are seeking to develop novel therapeutic agents.

Current research efforts are focused on synthesizing and characterizing analogs of 5-(azetidin-3-yl)methyl-1-methyl-2,3-dihydro-1H-indole to optimize their pharmacological properties. By modifying specific structural features such as substituents on the indole or azetidine rings, researchers aim to improve drug-like characteristics such as solubility, bioavailability, and metabolic stability. These efforts are crucial for translating promising preclinical findings into effective clinical therapies.

The development of new drugs is a complex process that requires extensive testing to ensure safety and efficacy. However, compounds like 5-(azetidin-3-yli)methyl-l-methyl-a,b,d-trihydroindolone (CAS No. 1250555 82 8) provide a valuable starting point for drug discovery programs due to their unique structural features and potential biological activities. As our understanding of disease mechanisms continues to evolve, so too does our ability to design molecules that can precisely target these pathways.

In conclusion,5-(azetidin-l -ylmethyl-l -methyl-a,b,d-trihydroindolone (CAS No.l 25o55s -8z -8) is a promising compound with significant potential in pharmaceutical research and development。 Its unique structural features， including an indole ring system fused with an azetidine moiety， make it a versatile scaffold for designing molecules with diverse biological activities。 Further research is needed to fully explore its pharmacological potential， but current studies suggest that it may be useful in addressing various medical conditions， including inflammation， cancer， and neurological disorders。 As our knowledge of drug design continues to advance， compounds like this one will play an increasingly important role in the development of next-generation therapeutic agents。